Cas no 28469-72-9 (1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-)

1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)- structure
28469-72-9 structure
Product Name:1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-
CAS No:28469-72-9
MF:C18H24N2O4
MW:332.394165039063
CID:1434793
PubChem ID:21922142
Update Time:2025-04-20

1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-
    • 1-N,1-N,4-N,4-N-tetrakis(oxiran-2-ylmethyl)benzene-1,4-diamine
    • SCHEMBL132721
    • 28469-72-9
    • N~1~,N~1~,N~4~,N~4~-Tetrakis[(oxiran-2-yl)methyl]benzene-1,4-diamine
    • DTXSID00620121
    • Inchi: 1S/C18H24N2O4/c1-2-14(20(7-17-11-23-17)8-18-12-24-18)4-3-13(1)19(5-15-9-21-15)6-16-10-22-16/h1-4,15-18H,5-12H2
    • InChI Key: XUUZTOCNBZMTDJ-UHFFFAOYSA-N
    • SMILES: O1CC1CN(C1C=CC(=CC=1)N(CC1CO1)CC1CO1)CC1CO1

Computed Properties

  • Exact Mass: 332.17372
  • Monoisotopic Mass: 332.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • PSA: 56.6
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